Methyl 1-(methylsulfonyl)pyrrolidine-2-carboxylate
Cat. No. B2742194
M. Wt: 207.24
InChI Key: IRLDTDIFEQDIND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09265772B2
Procedure details
Methyl 1-(methylsulfonyl)pyrrolidine-2-carboxylate (1.1 g, 4.6 mmol) in anhydrous tetrahydrofuran (10 mL) was added slowly to a stirring suspension of lithium aluminum hydride (0.259 g, 6.8 mmol) in anhydrous tetrahydrofuran (10 mL) kept at 0° C. with an external ice bath. After fifteen minutes, the ice bath was removed and the reaction was allowed to warm to ambient temperature and stirred for an additional hour. The mixture was cooled to 0° C., and water (1 mL) was added dropwise, followed by 15% aqueous sodium hydroxide (1 mL), and water (3 mL). The mixture was stirred for 15 mins at room temperature, followed by the addition of magnesium sulfate and additional stirring. The mixture was filtered through Celite, washed three times with ether, and the combined organic fractions concentrated under reduced pressure to afford a yellow oil (0.7 g, 77%). 1H NMR (CDCl3, 300 MHz) δ 3.78-3.57 (m, 3H), 3.49-3.36 (m, 2H), 2.87 (s, 3H), 2.64 (br s, 1H), 2.09-1.82 (m, 4H).
Quantity
1.1 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][S:2]([N:5]1[CH2:9][CH2:8][CH2:7][CH:6]1[C:10](OC)=[O:11])(=[O:4])=[O:3].[H-].[Al+3].[Li+].[H-].[H-].[H-]>O1CCCC1>[CH3:1][S:2]([N:5]1[CH2:9][CH2:8][CH2:7][CH:6]1[CH2:10][OH:11])(=[O:4])=[O:3] |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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1.1 g
|
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Type
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reactant
|
|
Smiles
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CS(=O)(=O)N1C(CCC1)C(=O)OC
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Name
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|
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Quantity
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0.259 g
|
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Type
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reactant
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Smiles
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[H-].[Al+3].[Li+].[H-].[H-].[H-]
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Name
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|
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Quantity
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10 mL
|
|
Type
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solvent
|
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Smiles
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O1CCCC1
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for an additional hour
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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kept at 0° C. with an external ice bath
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WAIT
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Type
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WAIT
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Details
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After fifteen minutes
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CUSTOM
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Type
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CUSTOM
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Details
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the ice bath was removed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture was cooled to 0° C.
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ADDITION
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Type
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ADDITION
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Details
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water (1 mL) was added dropwise
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STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred for 15 mins at room temperature
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|
Duration
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15 min
|
ADDITION
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Type
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ADDITION
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Details
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followed by the addition of magnesium sulfate and additional stirring
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FILTRATION
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Type
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FILTRATION
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|
Details
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The mixture was filtered through Celite
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WASH
|
Type
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WASH
|
|
Details
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washed three times with ether
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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the combined organic fractions concentrated under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CS(=O)(=O)N1C(CCC1)CO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.7 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
